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Compound of Interest

Compound Name: Oleracein A

Cat. No.: B1259771

Disclaimer: No specific Safety Data Sheet (SDS) for Oleracein A is publicly available. The
following disposal procedures are based on general laboratory guidelines for handling non-
hazardous chemical waste. Researchers must conduct a thorough risk assessment based on
the concentration, quantity, and formulation of Oleracein A being handled and consult their
institution's Environmental Health and Safety (EHS) department for specific disposal

requirements.

Oleracein A, a natural compound isolated from Portulaca oleracea, requires careful handling
and disposal to ensure laboratory safety and environmental compliance. While specific hazard
data for Oleracein A is not readily available, a conservative approach, treating it as a
potentially bioactive, non-hazardous chemical, should be adopted.

Quantitative Data and Chemical Properties

The following table summarizes the known chemical properties of Oleracein A. This
information is crucial for understanding its basic chemical identity.
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Property Value Source
Molecular Formula C24H25NO11 [1]
Molecular Weight 503.5 g/mol [1]

(2S)-5-hydroxy-1-[(E)-3-(4-
hydroxyphenyl)prop-2-
enoyl]-6-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name _ [1]
trihnydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-
2,3-dihydroindole-2-carboxylic
acid

Synonyms Oleracein A [1]

Step-by-Step Disposal Protocol for Oleracein A

This protocol outlines the recommended steps for the safe disposal of small quantities of
Oleracein A typically used in research settings.

1. Personal Protective Equipment (PPE):
o Wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.
2. Waste Segregation and Collection:

» Solid Waste: Collect solid Oleracein A, or materials contaminated with it (e.g., weighing
paper, contaminated paper towels), in a designated, sealed, and clearly labeled waste
container. The label should read "Non-hazardous Chemical Waste: Oleracein A".

» Liquid Waste: For solutions containing Oleracein A, collect the waste in a sealable, non-
reactive container (e.g., a glass or polyethylene bottle). The container must be clearly
labeled with "Non-hazardous Chemical Waste: Oleracein A" and a list of all solvents
present. Do not mix with other waste streams unless compatibility has been confirmed.

3. Disposal Pathway:
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o Consult Institutional Guidelines: Before proceeding, consult your institution's EHS guidelines.
Some institutions may permit the disposal of small quantities of non-hazardous chemicals
down the sanitary sewer with copious amounts of water, while others may require collection
for incineration.[2][3][4]

e Solid Waste Disposal: For solid waste deemed non-hazardous by your institution, it may be
permissible to dispose of it in the regular laboratory trash, provided it is securely packaged to
prevent spillage.[5] However, many institutions require that all chemical waste, regardless of
hazard classification, be disposed of through the EHS office.

 Liquid Waste Disposal: Never dispose of organic solvents down the drain. If Oleracein A is
dissolved in an organic solvent, it must be collected as hazardous waste. If in an aqueous
solution deemed non-hazardous by your EHS department, it may be drain-disposable with a
large volume of running water.[3]

4. Decontamination:

o Decontaminate all glassware and surfaces that have come into contact with Oleracein A. A
standard laboratory detergent and water are likely sufficient, followed by appropriate rinsing.

5. Documentation:

e Maintain a log of the disposed of Oleracein A, noting the quantity, date, and method of
disposal.

Experimental Workflow and Disposal Logic

The following diagrams illustrate a typical experimental workflow involving Oleracein A and the
logical steps for its proper disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://www.benchchem.com/product/b1259771?utm_src=pdf-body
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b1259771?utm_src=pdf-body
https://www.benchchem.com/product/b1259771?utm_src=pdf-body
https://www.benchchem.com/product/b1259771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Experimental Protocol
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Caption: Experimental workflow from preparation to disposal of Oleracein A.
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Caption: Decision-making workflow for the proper disposal of Oleracein A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal of Oleracein A in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259771#oleracein-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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